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Compound of Interest

Compound Name: Abacavir Hemisulfate;ABC sulfate

Cat. No.: B10753544 Get Quote

Executive Summary & Risk Profile
Abacavir Hemisulfate (ABC Sulfate) is a nucleoside reverse transcriptase inhibitor (NRTI).[1]

Unlike generic chemical waste, ABC Sulfate presents a bimodal risk profile: it is a suspected

carcinogen (IARC Group 2B) and a potent sensitizer capable of triggering fatal Hypersensitivity

Reactions (HSR) in HLA-B*5701 positive individuals.[1]

Operational Directive: Treat all ABC Sulfate waste as Cytotoxic/Genotoxic. Standard chemical

waste streams are insufficient if they do not guarantee high-temperature incineration.[1]

Physicochemical Data for Disposal Logic
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Property Value Operational Implication

CAS Number 188062-50-2 Use for waste manifesting.[1]

Solubility ~77 mg/mL (Water)

High. Spills solubilize rapidly;

do not use wet mopping for

initial cleanup.[1]

Molecular Formula (C14H18N6O)2[1] • H2SO4
Sulfate salt increases polarity

and bioavailability.[1]

Hazard Class Toxic (T), Irritant (Xi)
Requires double-containment.

[1]

Critical Hazard Hypersensitivity (HSR)
Zero-tolerance for dust

generation.

Waste Segregation & Management
Effective disposal begins at the bench. You must segregate ABC Sulfate from general organic

solvents to prevent cross-contamination of non-hazardous streams.

Core Directive: The "No-Drain" Rule
Under EPA 40 CFR Part 266 Subpart P, the sewering (drain disposal) of hazardous

pharmaceutical waste is strictly prohibited.[1] All liquid and solid waste must be incinerated.

Workflow Visualization: Waste Stream Triage
The following logic gate ensures that no ABC Sulfate enters the municipal water system or

general landfill.
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Figure 1:Decision Logic for Abacavir Hemisulfate Waste Segregation. Note the convergence on

Incineration.

Detailed Disposal Protocols
Protocol A: Solid Waste (Bulk API, Contaminated PPE)
Goal: Prevent aerosolization of dust during transfer.[1]

Primary Containment: Place used weigh boats, contaminated gloves, and empty vials

immediately into a clear polyethylene bag (4 mil thickness minimum) located inside the fume

hood.[1]

Sealing: Twist and tape the primary bag shut before removing it from the hood.[1]
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Secondary Containment: Place the sealed primary bag into the facility's designated

Cytotoxic/Incineration container (often Yellow or Purple bins depending on region).[1]

Labeling: Apply a label reading: "Contains Abacavir Hemisulfate – Suspected

Carcinogen/Sensitizer – Incinerate Only."[1]

Protocol B: Liquid Waste (HPLC Effluent, Stock
Solutions)
Goal: Prevent accidental sewering and exposure to vapors.[1]

Segregation: Do not mix with general organic solvents if possible.[1] Use a dedicated

satellite accumulation container (carboy).[1]

Composition: Ensure the carboy material is compatible with the solvent matrix (e.g., HDPE

for aqueous/methanol mixtures).[1]

Quenching (Optional but Recommended): For small volumes of concentrated stock, add

10% volume of Sodium Hypochlorite (Bleach) to the waste bottle to initiate oxidative

degradation of the purine ring, though this does not replace the need for incineration [1].

Disposal: Cap tightly. Request pickup for Destructive Incineration.

Decontamination & Spill Response
The "Self-Validating" Cleaning System: Because Abacavir is a white powder that dissolves into

a clear solution, visual inspection is insufficient to confirm decontamination.[1] You must use a

chemical protocol that chemically alters the residue.[1]

Mechanism: Abacavir contains a purine analog structure.[1] Strong oxidizing agents

(Hypochlorite) attack the nucleophilic centers of the purine ring, disrupting the molecular

structure and reducing pharmacological activity [2].

Decontamination Reagents[1][2][3]
Oxidizer: 10% Sodium Hypochlorite (Fresh Bleach) or commercial oxidizing agent (e.g.,

Surface Safe).[1]
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Neutralizer: 1% Sodium Thiosulfate (to quench the bleach and prevent corrosion).[1]

Solvent: 70% Isopropanol (for final polish).
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Wait 15 mins 6. Final Wash
(70% IPA)

Click to download full resolution via product page

Figure 2:Step-by-step Decontamination Workflow. The 15-minute contact time with oxidizer is

the critical control point.

Regulatory Compliance & References
Regulatory Classification[4][5]

RCRA (USA): Abacavir is not explicitly P-listed or U-listed.[1] However, under 40 CFR

262.11, the generator must determine if the waste exhibits hazardous characteristics.[1] Due

to its toxicity and teratogenicity, it must be managed as hazardous waste.[1]

EPA Subpart P: Healthcare facilities must manage this as "Non-Creditable Hazardous Waste

Pharmaceutical" and are banned from sewering it [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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